1H-Indole, 3-iodo-1-methyl-
Overview
Description
“1H-Indole, 3-iodo-1-methyl-” is a derivative of indole . Indoles are a significant heterocyclic system in natural products and drugs. They are important types of molecules and natural products and play a main role in cell biology .
Synthesis Analysis
The synthesis of indole derivatives has been achieved through various methods. One such method involves a one-pot, three-component Fischer indolisation–N-alkylation sequence . This procedure is rapid, operationally straightforward, generally high yielding and draws upon readily available building blocks (aryl hydrazines, ketones, alkyl halides) to generate densely substituted indole products .
Molecular Structure Analysis
The molecular structure of “1H-Indole, 3-iodo-1-methyl-” can be represented by the formula C9H8IN . The structure is also available as a 2D Mol file or as a computed 3D SD file .
Chemical Reactions Analysis
Indole derivatives have been used in various chemical reactions. For instance, a one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based upon a Fischer indolisation–indole N-alkylation sequence . This process is very rapid (total reaction time under 30 minutes), operationally straightforward, generally high yielding and draws upon readily available building blocks (aryl hydrazines, ketones, alkyl halides) to generate densely substituted indole products .
Scientific Research Applications
1. Synthesis of Indole Derivatives
1,3-Iodo-amination of Indoles
1,3-iodo-amination of 2-methyl indoles was developed to provide 2-aminomethyl-3-iodo-indole derivatives. This process involves Csp2-Csp3 dual functionalization, showing significant applications in synthetic chemistry (Moriyama et al., 2018).
Synthesis of 3-Vinyl Indoles
oles which showed potential as cytotoxic agents (Bhavani et al., 2016).
2. Microwave-Assisted Synthesis
- Indole-based Pharmaceuticals: A microwave-assisted synthesis of functionalized 2-methyl-1H-indole-3-carboxylate derivatives was reported, crucial for producing pharmaceuticals and natural products (Bellavita et al., 2022).
3. Synthesis of Bioactive Indoles
Antitrypanosomal Agents
Novel synthetic pathways to 1-methyl-1H-pyridazino[3,4-b]indoles, which demonstrated biological activity as antitrypanosomal agents, were developed (Riedl et al., 2006).
Photodynamic Therapy Applications
Indole-substituted phthalocyanines synthesized for photodynamic therapy highlight the role of indoles in advanced materials chemistry and biological applications (Ayari et al., 2020).
4. Electrosynthesis and Structural Studies
Electrosynthesis of Substituted Indoles
A novel procedure for synthesizing derivatives of 1H-indole through the electrochemical reduction of substituted o-nitrostyrenes was developed, indicating its utility in organic synthesis (Du et al., 2011).
Crystal Structure Analysis
Studies on the crystal structure of various indole derivatives contribute to understanding their chemical properties and potential applications in various fields (Ngah et al., 2006).
5. Photophysical and Anticancer Studies
Photophysical Properties of Indoles
Research on the photophysical properties of indole derivatives, particularly their fluorescence response to fluoride ions, suggests applications in developing fluorescent probes (Pereira et al., 2010).
Antiproliferative Effect of Indoles
3-methyl-2-phenyl-1H-indoles were investigated for their antiproliferative activity on human tumor cell lines, indicating their potential in cancer treatment (Zidar et al., 2020).
Mechanism of Action
Target of Action
3-Iodo-1-methyl-1H-indole, also known as 1H-Indole, 3-iodo-1-methyl-, is a derivative of indole, a significant heterocyclic system in natural products and drugs . Indole derivatives play a crucial role in cell biology and are used as biologically active compounds for the treatment of various disorders in the human body . .
Mode of Action
Indole derivatives, in general, are known to interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Indole derivatives are known to influence various biochemical pathways due to their broad spectrum of biological activities .
Result of Action
Indole derivatives are known to exhibit various biologically vital properties .
Safety and Hazards
Future Directions
Indole derivatives have significant potential in the development of new drugs . The integration of a new donor group, N-alkyl indole, into the substrates used in formal [2+2] cycloaddition-retroelectrocyclizations has significant potential to overcome the limited donor-substituted substrate scope problem of CA-RE reactions .
Biochemical Analysis
Cellular Effects
Indole derivatives have been found to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
One study has shown that a similar compound, 3-iodo-1-methyl-2-phenyl-1H-indole, exhibits long-term stability toward glucose electrooxidation .
Metabolic Pathways
Indole derivatives are known to interact with various enzymes and cofactors
Properties
IUPAC Name |
3-iodo-1-methylindole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8IN/c1-11-6-8(10)7-4-2-3-5-9(7)11/h2-6H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGOPNOIIRMKMJR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8IN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
85092-84-8 | |
Record name | 3-iodo-1-methyl-1H-indole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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